N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-(2-imidazol-1-ylethoxy)ethyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C12H19N5O5S/c1-23(20,21)17-6-5-16(12(17)19)11(18)14-3-8-22-9-7-15-4-2-13-10-15/h2,4,10H,3,5-9H2,1H3,(H,14,18)
• InChI Key: FWZBHPDZOCUOIM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(C1=O)C(=O)NCCOCCN2C=CN=C2
• Molecular Formula: C12H19N5O5S
• Molecular Weight: 345.38 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the imidazole ring, followed by various functional group interconversions to introduce the ethoxy, methylsulfonyl, and carboxamide groups. The exact synthetic route would depend on the available starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, along with the various functional groups attached to it. These groups would likely confer specific physical and chemical properties to the molecule, such as its solubility, reactivity, and potential biological activity.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, this molecule could undergo a variety of chemical reactions. For example, the imidazole ring could participate in electrophilic substitution reactions, while the carboxamide group could be involved in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group and the potentially charged imidazole ring could make the compound soluble in polar solvents.

Scientific Research Applications

Anticancer Potential

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DNA Interaction and Apoptosis

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Proton Conduction Research

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Synthetic Chemistry

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Drug Design and Development

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Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Imidazole rings are often involved in binding to biological macromolecules such as proteins and nucleic acids, so this compound could potentially interact with such targets in a biological system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity. Such studies could provide valuable insights into the compound’s potential applications in areas such as medicinal chemistry or material science.